Cas no 163564-92-9 (Ratjadone A, Synthetic)

• Product Name: Ratjadone A, Synthetic
• CAS No: 163564-92-9
• MF: C₂₈H₄₀O₅
• MW: 456.61420917511
• CID: 191145
• PubChem ID: 6444320
• Update Time: 2025-04-19

Ratjadone A, Synthetic Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-6-[(1E,3Z,5R,7E,9E,11R)-11-hydroxy-3,5,7-trimethyl-11-[(2S,4R,5S,6S)-tetrahydro-4-hydroxy-5-methyl-6-(1E)-1-propen-1-yl-2H-pyran-2-yl]-1,3,7,9-undecatetraen-1-yl]-,(6R)-
• Ratjadone A
• Ratjadone A, Synthetic
• (1S)-1,5-anhydro-2,4-dideoxy-5-{(1R,2E,4E,7R,8Z,10E)-1-hydroxy-5,7,9-trimethyl-11-[(2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl]undeca-2,4,8,10-tetraen-1-yl}-2-methyl-1-[(1E)-prop-1-en-1-yl]-D-threo-pentitol
• (1S,5S)-1,5-anhydro-2,4-dideoxy-5-{(1R,2E,4E,7R,8Z,10E)-1-hydroxy-5,7,9-trimethyl-11-[(2R)-6-oxo-3,6-dihydro-2H-pyran-2-yl]undeca-2,4,8,10-tetraen-1-yl}-2-methyl-1-[(1E)-prop-1-en-1-yl]-D-threo-pentitol
• RATJADON
• RATJADONE
• HY-123177
• 2H-Pyran-2-one, 5,6-dihydro-6-((1E,3Z,5R,7E,9E,11R)-11-hydroxy-3,5,7-trimethyl-11-((2S,4R,5S,6S)-tetrahydro-4-hydroxy-5-methyl-6-((1E)-1-propenyl)-2H-pyran-2-yl)-1,3,7,9-undecatetraenyl)-, (6R)-
• 163564-92-9
• PD128667
• AKOS040747353
• (2R)-2-[(1E,3Z,5R,7E,9E,11R)-11-hydroxy-11-[(2S,4R,5S,6S)-4-hydroxy-5-methyl-6-[(E)-prop-1-enyl]oxan-2-yl]-3,5,7-trimethylundeca-1,3,7,9-tetraenyl]-2,3-dihydropyran-6-one
• DTXSID901043876
• Ratjadone C (native)
• 2H-Pyran-2-one, 5,6-dihydro-6-[(1E,3Z,5R,7E,9E,11R)-11-hydroxy-3,5,7-trimethyl-11-[(2S,4R,5S,6S)-tetrahydro-4-hydroxy-5-methyl-6-(1E)-1-propen-1-yl-2H-pyran-2-yl]-1,3,7,9-undecatetraen-1-yl]-, (6R)-
• (+)-Ratjadone
• CS-0081658
• (R)-6-((1E,3Z,5R,7E,9E,11R)-11-hydroxy-11-((2S,4R,5S,6S)-4-hydroxy-5-methyl-6-((E)-prop-1-en-1-yl)tetrahydro-2H-pyran-2-yl)-3,5,7-trimethylundeca-1,3,7,9-tetraen-1-yl)-5,6-dihydro-2H-pyran-2-one
• DA-57352

• Inchi： 1S/C28H40O5/c1-6-9-26-22(5)25(30)18-27(33-26)24(29)12-7-10-19(2)16-21(4)17-20(3)14-15-23-11-8-13-28(31)32-23/h6-10,12-15,17,21-27,29-30H,11,16,18H2,1-5H3/b9-6+,12-7+,15-14+,19-10+,20-17-/t21-,22+,23-,24-,25-,26+,27+/m1/s1
• InChI Key： CAYGMWMWJUFODP-AYFTZVAISA-N
• SMILES： O1[C@@H](/C=C/C)[C@@H](C)[C@@H](C[C@H]1[C@@H](/C=C/C=C(\C)/C[C@@H](C)/C=C(/C)\C=C\[C@H]1CC=CC(=O)O1)O)O

Computed Properties

• Exact Mass: 456.28757437g/mol
• Monoisotopic Mass: 456.28757437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Boiling Point: 640.8±55.0 °C at 760 mmHg
• Flash Point: 206.8±25.0 °C
• Solubility: Not available
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Ratjadone A, Synthetic Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones